Cas no 42399-40-6 (Desacetyl Diltiazem)

Desacetyl Diltiazem is a pharmacologically active metabolite of Diltiazem, a calcium channel blocker used in cardiovascular therapeutics. It retains the parent compound's ability to inhibit calcium ion influx across cardiac and smooth muscle cell membranes, contributing to vasodilation and reduced myocardial oxygen demand. Desacetyl Diltiazem exhibits a longer half-life compared to Diltiazem, potentially enhancing sustained therapeutic effects. Its structural modification improves metabolic stability, making it valuable for research in hypertension and angina management. Analytical standards of Desacetyl Diltiazem are utilized in pharmacokinetic studies to assess drug metabolism and bioavailability, supporting the development of optimized formulations. The compound is also employed as a reference material in quality control and regulatory compliance testing.
Desacetyl Diltiazem structure
Desacetyl Diltiazem structure
Product Name:Desacetyl Diltiazem
CAS No:42399-40-6
MF:C20H24N2O3S
MW:372.481163978577
CID:55559
PubChem ID:91638
Update Time:2025-06-08

Desacetyl Diltiazem Chemical and Physical Properties

Names and Identifiers

    • Deacetyldiltiazem
    • (2S-cis)-5-(2-(Dimethylamino)ethyl)-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
    • Desacetyl Diltiazem
    • DILTIAZEM HYDROCHLORIDE IMPURITY F [EP IMPURITY]
    • (2S-cis)-5-[(Dimethylamino)ethyl]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
    • DESACETYLDILTIAZEM
    • UNII-849UT193YJ
    • cis-(+)-2-(4'-methoxyphenyl)-3-hydroxy-5-(2'-dimethylaminoethyl)-2,3-dihydro-1,5-benzothiazepine-4(5H)-one
    • (2S,3S)-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-one
    • cis-(+)-2,3-dihydro-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepine-4(5H)-one
    • (2S,3S)-5-[2-(Dimethylamino)-ethyl]-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one; Diltiazem Hydrochloride Imp. F (EP); Desacetyldiltiazem; Diltiazem Hydrochloride Impurity F; Diltiazem Impurity F
    • AKOS027378048
    • (+/-)-cis-2-(4-methoxyphenyl)-3-hydroxy-5-[2-(dimethylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
    • DTXSID00881093
    • (+)-DESACETYLDILTIAZEM
    • Deacetyl-d-diltiazem
    • 849UT193YJ
    • CHEBI:169833
    • 42399-40-6
    • Desacetyldiltiazem 1.0 mg/ml in Acetonitrile
    • (2S,3S)-5-(2-(Dimethylamino)ethyl)-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
    • 1,5-Benzothiazepin-4(5H)-one, 5-[2-(dimethylamino)ethyl]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-, (2S,3S)-
    • NZHUXMZTSSZXSB-MOPGFXCFSA-N
    • EINECS 255-795-9
    • A7196
    • Q27269511
    • DESACETYLDILTIAZEM [WHO-IP]
    • DESACETYLDILTIAZEM [WHO-DD]
    • Diltiazem-M deacetyl
    • Desacetyl Diltiazem-d4
    • (2S,3S)-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
    • (+)-cis-2-(4-methoxyphenyl)-3-hydroxy-5-[2-(dimethylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
    • (2S,3S)-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-methoxyphenyl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
    • (+)-(2S,3S)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
    • 1,5-BENZOTHIAZEPIN-4(5H)-ONE, 5-(2-(DIMETHYLAMINO)ETHYL)-2,3-DIHYDRO-3-HYDROXY-2-(4-METHOXYPHENYL)-, (2S,3S)-
    • SCHEMBL7348984
    • Inchi: 1S/C20H24N2O3S/c1-21(2)12-13-22-16-6-4-5-7-17(16)26-19(18(23)20(22)24)14-8-10-15(25-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1
    • InChI Key: NZHUXMZTSSZXSB-MOPGFXCFSA-N
    • SMILES: S1C2C=CC=CC=2N(C([C@@H]([C@@H]1C1C=CC(=CC=1)OC)O)=O)CCN(C)C

Computed Properties

  • Exact Mass: 372.15100
  • Monoisotopic Mass: 372.15076381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • Color/Form: Grayish white to yellowish solid
  • Density: 1.225
  • Boiling Point: 596.8°Cat760mmHg
  • Flash Point: 314.8°C
  • Refractive Index: 1.609
  • PSA: 78.31000
  • LogP: 2.86270

Desacetyl Diltiazem Security Information

Desacetyl Diltiazem Pricemore >>

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A2B Chem LLC
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(2S,3S)-5-(2-(Dimethylamino)ethyl)-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
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(2S,3S)-5-(2-(Dimethylamino)ethyl)-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
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Desacetyl Diltiazem Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: NADPH ,  Magnesium chloride Catalysts: Cytochrome P450 Solvents: Water ;  30 min, pH 7.4, 37 °C
1.2 Reagents: Acetonitrile
Reference
High-resolution mass spectrometry elucidates metabonate (false metabolite) formation from alkylamine drugs during in vitro metabolite profiling
Barbara, Joanna E.; et al, Drug Metabolism & Disposition, 2012, 40(10), 1966-1975

Desacetyl Diltiazem Raw materials

Desacetyl Diltiazem Preparation Products

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